Cas no 24596-19-8 (4-Bromo-2,6-dimethylaniline)

• Product Name: 4-Bromo-2,6-dimethylaniline
• CAS No: 24596-19-8
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD00007826
• CID: 52536
• PubChem ID: 90549
• Update Time: 2025-05-24

4-Bromo-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethylaniline
• 4-Bromo-2,6-xylidine
• 2,6-Dimethyl-4-bromoaniline
• 2-Amino-5-bromo-m-xylene
• 4-amino-3,5-dimethylbromobenzene
• 4-bromo-2,6-di-methylaniline
• 4-bromo-2,6-dimethylbenzenamine
• 4-Bromo-2,6-dimethyl-phenylamine
• Benzenamine,4-bromo-2,6-dimethyl
• 4-Bromo-2,6-dimethylaniline,98%
• Benzenamine, 4-bromo-2,6-dimethyl-
• 4-bromo-2,6-dimethylphenylamine
• 4-bromo-2,6-dimethyl-aniline
• QGLAYJCJLHNIGJ-UHFFFAOYSA-N
• (4-bromo-2,6-dimethylphenyl)amine
• 4-BROMO-2,6-DIMETHYL-BENZENAMINE
• NSC227944
• PubChem2054
• 4-Bromo-2,6-dimethylaniline,99%

• MDL： MFCD00007826
• Inchi： 1S/C8H10BrN/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,10H2,1-2H3
• InChI Key： QGLAYJCJLHNIGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)N
• BRN： 1936300

Computed Properties

• Exact Mass: 199.00000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: White to reddish crystalline powder
• Density: 1.4423 (rough estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 258.8°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5748 (estimate)
• PSA: 26.02000
• LogP: 3.22930
• Solubility: Not determined

4-Bromo-2,6-dimethylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H334
• Warning Statement： P261,P342+P311
• Hazardous Material transportation number：UN2811/6.1/III
• WGK Germany：3
• Hazard Category Code： 38-43
• Safety Instruction： S36/37-S36/37/39-S26
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-2,6-dimethylaniline

4-Bromo-2,6-Dimethylaniline: A Comprehensive Overview

4-Bromo-2,6-Dimethylaniline (CAS No: 24596-19-8) is a versatile aromatic amine compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position and two methyl groups at the ortho positions relative to the amino group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 4-Bromo-2,6-Dimethylaniline typically involves multi-step processes, often starting from aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the bromine substituent with high precision. These methods not only enhance the yield but also improve the overall sustainability of the synthesis pathway.

In terms of applications, 4-Bromo-2,6-Dimethylaniline has found extensive use in the preparation of advanced materials such as conductive polymers and organic semiconductors. Its role as a precursor in these materials is pivotal due to its ability to modulate electronic properties through careful substitution patterns. For example, studies have shown that incorporating this compound into polymer backbones can significantly enhance charge transport characteristics, making it a promising candidate for next-generation electronic devices.

Recent research has also highlighted the potential of 4-Bromo-2,6-Dimethylaniline in pharmaceutical chemistry. Its unique reactivity and structural flexibility make it an ideal intermediate for synthesizing bioactive molecules with complex architectures. Scientists have demonstrated its utility in constructing heterocyclic compounds that exhibit potent anti-inflammatory and anticancer activities. These findings underscore its importance as a key intermediate in drug discovery pipelines.

The chemical stability of 4-Bromo-2,6-Dimethylaniline under various reaction conditions is another area of active investigation. Researchers have reported that its steric hindrance can influence reaction pathways, offering opportunities for selective transformations. For instance, its resistance to certain nucleophilic substitutions has been leveraged to develop novel synthetic strategies for complex molecules.

In conclusion, 4-Bromo-2,6-Dimethylaniline (CAS No: 24596-19-8) stands out as a critical compound in modern chemistry due to its diverse applications and unique chemical properties. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing materials science and pharmaceutical development.